3-Oxooctanoyl-CoA

• Molecular Formula: C29H48N7O18P3S
• Molecular Weight: 907.7 g/mol
• IUPAC Name: S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-oxooctanethioate
• InChI: InChI=1S/C29H48N7O18P3S/c1-4-5-6-7-17(37)12-20(39)58-11-10-31-19(38)8-9-32-27(42)24(41)29(2,3)14-51-57(48,49)54-56(46,47)50-13-18-23(53-55(43,44)45)22(40)28(52-18)36-16-35-21-25(30)33-15-34-26(21)36/h15-16,18,22-24,28,40-41H,4-14H2,1-3H3,(H,31,38)(H,32,42)(H,46,47)(H,48,49)(H2,30,33,34)(H2,43,44,45)/t18-,22-,23-,24+,28-/m1/s1
• InChI Key: WPIVBCGRGVNDDT-CECATXLMSA-N
• Isomeric SMILES: CCCCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• SMILES: CCCCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O

Description

3-oxooctanoyl-CoA is an oxo-fatty acyl-CoA that results from the formal condensation of the thiol group of coenzyme A with the carboxylic acid group of 3-oxooctanoic acid. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It derives from an octanoyl-CoA and a 3-oxooctanoic acid. It is a conjugate acid of a this compound(4-).

Scientific Research Applications

Understanding Statin Safety and Mechanism

3-Oxooctanoyl-CoA plays a pivotal role in the metabolic pathways associated with statin drugs, widely known for their cholesterol-lowering effects. The understanding of how statins interact with enzymes like 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase has been critical in assessing the safety and therapeutic mechanisms of these drugs. Studies indicate that while statins have a profound effect on lipid levels and cardiovascular disease management, they also pose potential safety concerns related to muscle, liver, kidney, and nervous system health. The interaction of statins with this compound is central to both their therapeutic effects and their potential adverse effects, necessitating ongoing research in this domain (Bays, 2006).

Studying Alternative Medical Applications

The role of this compound in various biochemical pathways has led to the exploration of alternative medical applications beyond cholesterol management. Research focuses on understanding the broader implications of manipulating this molecule within the human body, potentially unveiling new therapeutic avenues. For instance, insights into the relationship between statin use and diabetes mellitus risk shed light on the intricate balance between beneficial and adverse effects of drugs interacting with this compound pathways (Yandrapalli et al., 2019).